Cas no 1261892-88-9 (6-Chloro-2-(4-methoxyphenyl)benzoic acid)

6-Chloro-2-(4-methoxyphenyl)benzoic acid is a substituted benzoic acid derivative featuring a chloro group at the 6-position and a 4-methoxyphenyl moiety at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and fine chemicals. Its structural features, including the electron-donating methoxy group and electron-withdrawing chloro substituent, make it a versatile building block for constructing more complex molecules. The benzoic acid core allows for further functionalization, enabling applications in medicinal chemistry and material science. Its well-defined reactivity and stability under standard conditions contribute to its utility in research and industrial processes.

6-Chloro-2-(4-methoxyphenyl)benzoic acid structure

1261892-88-9 structure

Product Name:6-Chloro-2-(4-methoxyphenyl)benzoic acid

CAS No:1261892-88-9

MF:C₁₄H₁₁ClO₃

MW:262.688343286514

MDL:MFCD18319530

CID:2761716

PubChem ID:53225448

Update Time:2025-05-23

6-Chloro-2-(4-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 6-CHLORO-2-(4-METHOXYPHENYL)BENZOIC ACID
- 3-Chloro-4'-methoxy[1,1'-biphenyl]-2-carboxylic acid
- DTXSID30689180
- MFCD18319530
- 6-Chloro-2-(4-methoxyphenyl)benzoic acid, 95%
- 1261892-88-9
- 6-Chloro-2-(4-methoxyphenyl)benzoic acid
- MDL： MFCD18319530
- Inchi： 1S/C14H11ClO3/c1-18-10-7-5-9(6-8-10)11-3-2-4-12(15)13(11)14(16)17/h2-8H,1H3,(H,16,17)
- InChI Key： DVGQXCYEFNBGIK-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1C(=O)O)C1C=CC(=CC=1)OC

Computed Properties

Exact Mass: 262.0396719Da
Monoisotopic Mass: 262.0396719Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 46.5Å²

6-Chloro-2-(4-methoxyphenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326588-5 g	6-Chloro-2-(4-methoxyphenyl)benzoic acid, 95%; .	1261892-88-9	95%	5g	€1159.00	2023-04-26
abcr	AB326588-5g	6-Chloro-2-(4-methoxyphenyl)benzoic acid, 95%; .	1261892-88-9	95%	5g	€1159.00	2025-04-21

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Additional information on 6-Chloro-2-(4-methoxyphenyl)benzoic acid

Comprehensive Overview of 6-Chloro-2-(4-methoxyphenyl)benzoic acid (CAS No. 1261892-88-9)

6-Chloro-2-(4-methoxyphenyl)benzoic acid (CAS No. 1261892-88-9) is a specialized organic compound widely recognized in pharmaceutical and chemical research. This compound, featuring a chloro-substituted benzoic acid backbone and a 4-methoxyphenyl group, has garnered significant attention due to its potential applications in drug development and material science. Researchers and industry professionals frequently search for terms like "6-Chloro-2-(4-methoxyphenyl)benzoic acid synthesis", "CAS 1261892-88-9 applications", and "benzoic acid derivatives in medicine", reflecting its relevance in modern scientific inquiries.

The structural uniqueness of 6-Chloro-2-(4-methoxyphenyl)benzoic acid lies in its combination of electron-withdrawing (chloro) and electron-donating (methoxy) groups, which influence its reactivity and solubility. This makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the field of non-steroidal anti-inflammatory drugs (NSAIDs) and antioxidant agents. Recent studies highlight its role in modulating enzymatic activity, a topic often queried as "how does 6-Chloro-2-(4-methoxyphenyl)benzoic acid interact with enzymes?" or "mechanisms of benzoic acid derivatives in biological systems".

From an industrial perspective, CAS 1261892-88-9 is often discussed alongside green chemistry and sustainable synthesis trends. With growing environmental concerns, researchers are exploring eco-friendly methods to produce this compound, addressing queries like "eco-efficient synthesis of chloro-benzoic acids" and "reducing waste in pharmaceutical intermediates". Its stability under various pH conditions also makes it a candidate for catalysis and polymer chemistry, aligning with searches for "high-performance materials derived from benzoic acids".

Analytical techniques for characterizing 6-Chloro-2-(4-methoxyphenyl)benzoic acid, such as HPLC, NMR, and mass spectrometry, are frequently searched topics. Laboratories prioritize purity assessments, leading to questions like "HPLC methods for CAS 1261892-88-9 analysis" or "spectroscopic data interpretation for substituted benzoic acids". The compound’s melting point, solubility profile, and storage conditions are additional practical considerations for handlers.

In summary, 6-Chloro-2-(4-methoxyphenyl)benzoic acid (CAS No. 1261892-88-9) bridges multiple disciplines, from medicinal chemistry to industrial applications. Its versatility and the ongoing research into its properties ensure its place in scientific discourse, answering pressing questions about drug design, sustainable production, and advanced material development.